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Compound of Interest

Compound Name: Ethylamine, 2-(2-propynylthio)-

Cat. No.: B12048736 Get Quote

Technical Guide: 2-(2-propynylthio)ethylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-propynylthio)ethylamine, a

specialty chemical with potential applications in pharmaceutical research and development.

Due to its limited commercial availability, this guide also outlines pathways for its acquisition

through custom synthesis and provides a representative synthetic protocol based on

established chemical principles.

Commercial Availability
Direct commercial availability of 2-(2-propynylthio)ethylamine (CAS No. 15214-83-2) is limited.

Researchers seeking to acquire this compound have two primary options:

Direct Sourcing: A limited number of specialized chemical suppliers may list this compound.

One such potential supplier is UkrOrgSynthesis Ltd[1]. It is recommended to contact them

directly to confirm availability, purity, and lead times.

Custom Synthesis: For researchers requiring specific quantities or purities not readily

available, custom synthesis is a viable alternative. Several companies specialize in the

custom synthesis of a wide range of organic compounds. Enamine is one such company that

offers multistep organic synthesis services and can be contracted to produce 2-(2-

propynylthio)ethylamine to desired specifications.
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Physicochemical Data
While specific experimental data for 2-(2-propynylthio)ethylamine is not widely published, its

basic properties can be calculated based on its structure.

Property Value Source

Molecular Formula C₅H₉NS Calculated

Molecular Weight 115.20 g/mol Calculated

CAS Number 15214-83-2 Assigned

Representative Synthetic Protocol
The following is a representative, two-step experimental protocol for the synthesis of 2-(2-

propynylthio)ethylamine. This protocol is based on general and well-established reactions for

the synthesis of similar thioethers and amines.

Step 1: Synthesis of S-(prop-2-yn-1-yl) ethanethioate

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve potassium thioacetate (1.1 equivalents) in

anhydrous acetone.

Addition of Propargyl Bromide: Cool the solution to 0°C in an ice bath. Add propargyl

bromide (1.0 equivalent) dropwise from the dropping funnel over a period of 30 minutes,

ensuring the temperature does not exceed 5°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-16 hours.

Work-up: Monitor the reaction by thin-layer chromatography (TLC). Upon completion, filter

the reaction mixture to remove the potassium bromide precipitate. Concentrate the filtrate

under reduced pressure to obtain the crude S-(prop-2-yn-1-yl) ethanethioate.

Purification: Purify the crude product by vacuum distillation or column chromatography on

silica gel.
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Step 2: Synthesis of 2-(2-propynylthio)ethylamine

Reaction Setup: In a round-bottom flask, dissolve the purified S-(prop-2-yn-1-yl)

ethanethioate (1.0 equivalent) in a suitable solvent such as methanol.

Hydrolysis and Amination: Add a solution of aqueous ammonia (excess, e.g., 10 equivalents)

to the flask.

Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the

progress of the reaction by TLC.

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to

remove the solvent and excess ammonia.

Extraction: Dissolve the residue in water and extract the product with a suitable organic

solvent (e.g., dichloromethane or ethyl acetate).

Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the resulting crude 2-(2-propynylthio)ethylamine

by vacuum distillation or column chromatography.

Proposed Experimental Workflow for
Characterization
For a novel or newly synthesized compound like 2-(2-propynylthio)ethylamine, a systematic

workflow is essential to characterize its properties and potential biological activity.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of 2-(2-

propynylthio)ethylamine.
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Given the structural motifs present in 2-(2-propynylthio)ethylamine (a primary amine and a

propargyl group), it could hypothetically be investigated for its role in pathways involving

monoamine oxidases (MAOs) or as a building block for more complex molecules that target

specific signaling cascades. The propargyl group is a known feature in some MAO inhibitors.
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Caption: A hypothetical signaling pathway illustrating the potential mechanism of action of a

propargyl-containing compound as a MAO inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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